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Compound of Interest

Compound Name:
3-Cyclopropylaminomethyl-

benzoic acid methyl ester

CAS No.: 1251566-95-6

Cat. No.: B1449508

Get Quote

Executive Summary & Chemical Context[1][2][3][4]
The molecular formula C13H17NO2 (MW: 219.28 g/mol ) represents a critical stoichiometry in

pharmaceutical development and forensic toxicology.[1] It most notably corresponds to Ritalinic

Acid, the primary inactive metabolite of the psychostimulant Methylphenidate (Ritalin), and

Normethoxetamine, a metabolite of the dissociative agent Methoxetamine.

For researchers synthesizing novel phenethylamine derivatives or certifying Reference

Materials (CRMs), confirming the exact elemental composition of C13H17NO2 is the first line of

defense against synthetic errors and isobaric impurities.

This guide objectively compares the two dominant methodologies for validating these

derivatives: Automated Combustion Analysis (CHN/O) and High-Resolution Mass Spectrometry

(HRMS).[1] While HRMS is often favored for speed in biological matrices, this guide argues

that Combustion Analysis remains the non-negotiable "Gold Standard" for bulk purity

certification and thermodynamic validation.
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Target Analytes (C13H17NO2 Isomers)
Compound CAS RN Application

Analytical
Challenge

Ritalinic Acid 19395-41-6
Methylphenidate

Metabolite

Amphoteric nature;

hygroscopic handling.

[1][2]

Normethoxetamine 1241695-63-0
Forensic Toxicology

Target

Isobaric interference

in low-res MS.[1]

N-Boc-

Phenethylamine
Various Synthetic Intermediate

Labile protecting

group (Boc) stability.

[1]

Comparative Analysis: Combustion (EA) vs. HRMS
The "Gold Standard" Argument: Why Combustion
Persists
In the era of Orbitraps and Q-TOFs, researchers often ask: Why burn the sample? The answer

lies in stoichiometric absolutes.

Combustion analysis (CHN) provides a direct, mass-fraction measurement of the bulk material.

[1] For a C13H17NO2 derivative to be considered "Analytical Grade" (>99.5% purity), the

experimental elemental values must fall within ±0.4% of the theoretical values. HRMS, while

precise on m/z, cannot detect inorganic salts, moisture, or non-ionizable impurities that skew

the bulk mass.
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Feature
Method A: Automated

Combustion (CHN/O)

Method B: HRMS

(Orbitrap/Q-TOF)

Primary Output Weight % (C, H, N, O)
Exact Mass (m/z), Isotopic

Pattern

Purity Insight
Bulk Purity (Detects

solvates/salts)

Trace Impurity (Detects

specific contaminants)

Sample Req. 1–3 mg (Destructive)
< 1 µg (Non-

destructive/Diluted)

Precision ±0.1% to ±0.3% absolute < 1–3 ppm mass accuracy

Throughput 4–6 mins per sample 1–2 mins per injection

C13H17NO2 Specifics
Confirms hydrate status

(critical for Ritalinic acid)

Distinguishes C13H17NO2

from C12H21N3 (isobaric)

Experimental Protocols
Protocol A: High-Precision Combustion Analysis (CHN)
Best for: Certifying Reference Materials (CRMs) and verifying bulk synthesis.[1]

Theoretical Composition (C13H17NO2):

Carbon: 71.21%[1]

Hydrogen: 7.81%[1]

Nitrogen: 6.39%[1]

Oxygen: 14.59%[1]

Workflow:

Sample Preparation (Critical):

Ritalinic acid derivatives are often hygroscopic.[1] Samples must be dried in vacuo at 40°C

for 4 hours over P2O5 prior to weighing.
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Expert Insight: Failure to dry will artificially inflate %H and deflate %C/N, leading to false

rejection of the batch.

Weighing:

Weigh 2.0 ± 0.1 mg of sample into a tin capsule using a microbalance (readability 0.001

mg).

Add 10 mg of Tungsten Trioxide (WO3) as a combustion aid to prevent "soot" formation

from the aromatic ring.[1]

Combustion Parameters:

Furnace Temp: 1050°C (Flash Combustion).[1]

Carrier Gas: Helium (99.999%).[1]

Oxygen Dose: 15 mL (optimized for ~2mg organic).[1]

Calibration:

Run Acetanilide (C8H9NO) as the K-factor standard (matches the C/N range of

C13H17NO2).[1]

Validation: Run a check standard of Sulfanilamide before the sample batch.[1]

Protocol B: HRMS Isotopic Profiling
Best for: Identifying metabolites in plasma or verifying structure.

Workflow:

Dilution: Dissolve 1 mg of C13H17NO2 derivative in 10 mL Methanol (LC-MS grade). Dilute

1:100 with 0.1% Formic Acid in water.

Infusion: Direct infusion at 5 µL/min into an ESI source (Positive Mode).

Acquisition:
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Scan Range: m/z 100–500.[1]

Resolution: >60,000 (FWHM).[1]

Data Analysis:

Target [M+H]+: 220.1332.[1]

Isotope Ratio Check: The [M+1] peak (C-13 isotope) should be approximately 14.3% of

the monoisotopic peak intensity (1.1% × 13 carbons).[1]

Expert Insight: If the [M+1] ratio deviates >10% from theoretical, suspect co-eluting

impurities or detector saturation.[1]

Visualizations
Figure 1: Analytical Decision Matrix
This workflow guides the researcher in selecting the correct method based on the sample's

intended use (Forensic vs. Pharmaceutical).[1]
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Expert Tips

Sample: C13H17NO2 Derivative

Check Physical State
(Solid vs. Biological Matrix)

Intended Application?

Forensic/Metabolite ID
(e.g., Urine/Plasma)

Trace Analysis

Pharma QC / Synthesis
(Bulk Powder)

Purity Certification

Method B: HRMS
(Orbitrap/Q-TOF)

Method A: Combustion
(CHN Analyzer)

Output: Exact Mass + Isotope Pattern
(Confirms Identity)

Check [M+1] Isotope Ratio
Output: Weight % Composition

(Confirms >99.5% Purity)
Dry sample over P2O5

Click to download full resolution via product page

Caption: Decision tree for selecting between HRMS and Combustion Analysis based on

sample matrix and data requirements.

Figure 2: Ritalinic Acid Metabolic Pathway Context
Understanding the origin of the C13H17NO2 moiety helps in interpreting impurity profiles (e.g.,

unhydrolyzed esters).
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Methylphenidate
(C14H19NO2)

Enzyme: CES1
(Hydrolysis)

Ritalinic Acid
(C13H17NO2)

- CH3 Group 6-Oxo-Ritalinic Acid
(Minor Metabolite)

Oxidation

Click to download full resolution via product page

Caption: Metabolic hydrolysis of Methylphenidate yielding the target C13H17NO2 analyte

(Ritalinic Acid).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b1449508/docs#high-precision-elemental-profiling-
of-c13h17no2-derivatives-a-comparative-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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